Cas no 1429238-49-2 ([1-(2-bromophenyl)-1H-1,2,3-triazol-5-yl]methanol)

• Product Name: [1-(2-bromophenyl)-1H-1,2,3-triazol-5-yl]methanol
• CAS No: 1429238-49-2
• MF: C₉H₈BrN₃O
• MW: 254.083320617676
• CID: 4599248
• Update Time: 2025-06-08

[1-(2-bromophenyl)-1H-1,2,3-triazol-5-yl]methanol Chemical and Physical Properties

Names and Identifiers

• [3-(2-Bromo-phenyl)-3H-[1,2,3]triazol-4-yl]-methanol
• 1H-1,2,3-Triazole-5-methanol, 1-(2-bromophenyl)-
• [1-(2-bromophenyl)-1H-1,2,3-triazol-5-yl]methanol

• Inchi： 1S/C9H8BrN3O/c10-8-3-1-2-4-9(8)13-7(6-14)5-11-12-13/h1-5,14H,6H2
• InChI Key： CFOOCWOYQSKDEN-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2Br)C(CO)=CN=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on [1-(2-bromophenyl)-1H-1,2,3-triazol-5-yl]methanol

Introduction to [1-(2-bromophenyl)-1H-1,2,3-triazol-5-yl]methanol (CAS No. 1429238-49-2)

[1-(2-bromophenyl)-1H-1,2,3-triazol-5-yl]methanol is a significant compound in the realm of pharmaceutical chemistry, featuring a unique structural framework that has garnered considerable attention from researchers worldwide. This compound, identified by its CAS number 1429238-49-2, belongs to the class of triazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of a 2-bromophenyl moiety in its structure enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The molecular structure of [1-(2-bromophenyl)-1H-1,2,3-triazol-5-yl]methanol consists of a benzene ring substituted with a bromine atom at the 2-position, linked to a triazole ring through a methylene group. The triazole ring itself is a heterocyclic compound containing three nitrogen atoms in its five-membered aromatic ring. This particular arrangement of atoms imparts unique electronic and steric properties to the molecule, making it an attractive candidate for further chemical manipulation and biological evaluation.

In recent years, there has been a surge in research focused on developing novel pharmaceutical agents derived from triazole scaffolds. The< strong>1-(2-bromophenyl)-1H-1,2,3-triazol-5-yl]methanol compound has emerged as a key intermediate in the synthesis of various bioactive molecules. Its brominated aromatic ring provides a convenient handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are widely employed in medicinal chemistry to construct complex molecular architectures with desired pharmacological properties.

One of the most compelling aspects of [1-(2-bromophenyl)-1H-1,2,3-triazol-5-yl]methanol is its potential as a precursor for the development of new drugs targeting various diseases. For instance, studies have demonstrated that triazole derivatives can exhibit potent antimicrobial and antifungal activities. The< strong>2-bromophenyl substituent is particularly noteworthy, as it can influence the electronic distribution within the molecule and enhance binding affinity to biological targets. This has led to investigations into its use as an intermediate for designing compounds with improved therapeutic efficacy.

The synthesis of [1-(2-bromophenyl)-1H-1,2,3-triazol-5-yl]methanol involves multi-step organic transformations that showcase the ingenuity of modern synthetic methods. Initially, the bromination of 2-hydroxybenzaldehyde yields 2-bromoacetophenone, which serves as the starting material for constructing the triazole ring via cycloaddition reactions with azides. The resulting 5-substituted triazole derivative is then methylated to introduce the methanol functionality at the 5-position. This synthetic route highlights the compound's versatility and underscores its importance in pharmaceutical research.

Recent advancements in computational chemistry have further enhanced our understanding of the< strong>[1-(2-bromophenyl)-1H-1,2,3-triazol-5-yl]methanol molecule's behavior. Molecular modeling studies have revealed insights into its binding interactions with biological receptors, providing valuable guidance for drug design. These computational approaches complement experimental efforts by predicting potential pharmacophores and optimizing molecular structures for improved bioactivity. The integration of computational methods with traditional synthetic chemistry has accelerated the discovery process in pharmaceutical research.

The pharmacological profile of derivatives derived from [1-(2-bromophenyl)-1H-1,2,3-triazol-5-yl]methanol has been extensively studied in recent years. Researchers have explored its potential as an antiviral agent by examining its interactions with viral proteases and polymerases. Preliminary findings suggest that certain modifications to this scaffold can lead to compounds with significant antiviral activity against various strains of viruses. Additionally, studies have investigated its effects on inflammatory pathways and enzyme inhibition mechanisms.

The< strong>triazole core is particularly interesting due to its ability to modulate protein-protein interactions and enzyme activity through hydrogen bonding and hydrophobic interactions. The< strong>2-bromophenyl group further enhances these interactions by providing additional binding sites on the aromatic surface. This dual functionality makes [1-(2-bromophenyl)-1H-1,2,3-triazol-5-yl]methanol a promising candidate for developing small-molecule inhibitors targeting various disease-related proteins.

In conclusion, [1-(2-bromophenyl)-1H-1,2,3-triazol-5-yl]methanol (CAS No.< strong>1429238-49-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an invaluable intermediate for synthesizing novel bioactive molecules. Ongoing research continues to uncover new applications for this compound and its derivatives across multiple therapeutic areas.